2-(Bromomethyl)-2,4-bis(4-chlorophenyl)-1,3-dioxolane

• CAS RN: 59362-64-0
• Molecular Formula: C16H13BrCl2O2
• Molecular Weight: 388.1 g/mol
• IUPAC Name: 2-(bromomethyl)-2,4-bis(4-chlorophenyl)-1,3-dioxolane
• InChI: InChI=1S/C16H13BrCl2O2/c17-10-16(12-3-7-14(19)8-4-12)20-9-15(21-16)11-1-5-13(18)6-2-11/h1-8,15H,9-10H2
• InChI Key: SOUWNEVAZOQRDI-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(O1)(CBr)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl

Description

2-(Bromomethyl)-2,4-bis(4-chlorophenyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C16H13BrCl2O2 and its molecular weight is 388.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

a mixture of 11.7 parts of 2-bromo-4'-chloroacetophenone, 9 parts of 1-(p-chlorophenyl)-1,2-ethanediol, 0.5 parts of p-toluenesulfonic acid and 80 parts of benzene is stirred and refluxed for 2 days with water-separator. The reaction mixture is cooled and washed successively twice with a sodium hydrogen carbonate solution and once with water. The organic phase is dried and evaporated. The residue is triturated in petroleum ether and cooled on ice. The precipitated product is filtered off, crystallized from methanol, stirred in acetonitrile while cooling on ice, filtered off again and washed once more with acetonitrile, yielding 2-(bromomethyl)-2,4-bis(p-chlorophenyl)-1,3-dioxolane.